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Compound of Interest

Compound Name: KR-31080

Cat. No.: B1240759

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reported mechanism of action for the
peroxisome proliferator-activated receptor-gamma (PPARYy) agonist, KR-62980 (erroneously
referred to as KR-31080 in the initial query), with the established PPARYy agonist, rosiglitazone.
The information is based on published experimental data, with a focus on independent
verification of its neuroprotective effects.

Executive Summary

KR-62980 is a novel, selective PPARYy agonist.[1] Initial studies have demonstrated its potential
as a neuroprotective agent, showing efficacy in models of chemical ischemia-reperfusion.[2] Its
mechanism is reported to be PPARy-dependent, involving the suppression of oxidative stress
and apoptosis. This guide compares the available data for KR-62980 with the well-
characterized PPARYy agonist, rosiglitazone, and provides detailed protocols for key validation
assays.
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Signaling Pathways and Experimental Workflows
KR-62980 Neuroprotective Sighaling Pathway

The proposed neuroprotective mechanism of KR-62980 involves the activation of PPARYy,

which in turn suppresses the expression of PTEN. This leads to the activation of the PI3K/Akt

and ERK signaling pathways, ultimately inhibiting apoptosis and reducing oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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